Deoxylimonin
Deoxylimonin
Desoxylimonin belongs to the class of organic compounds known as steroid lactones. These are sterol lipids containing a lactone moiety linked to the steroid skeleton. Desoxylimonin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Desoxylimonin has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, desoxylimonin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, desoxylimonin can be found in citrus. This makes desoxylimonin a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
989-23-1
VCID:
VC0190955
InChI:
InChI=1S/C26H30O7/c1-23(2)16-9-18(27)25(4)15(26(16)13-31-20(28)11-19(26)33-23)5-7-24(3)17(25)10-21(29)32-22(24)14-6-8-30-12-14/h6,8,10,12,15-16,19,22H,5,7,9,11,13H2,1-4H3
SMILES:
CC1(C2CC(=O)C3(C(C24COC(=O)CC4O1)CCC5(C3=CC(=O)OC5C6=COC=C6)C)C)C
Molecular Formula:
C26H30O7
Molecular Weight:
454.5 g/mol
Deoxylimonin
CAS No.: 989-23-1
Natural Products
VCID: VC0190955
Molecular Formula: C26H30O7
Molecular Weight: 454.5 g/mol
| CAS No. | 989-23-1 |
|---|---|
| Product Name | Deoxylimonin |
| Molecular Formula | C26H30O7 |
| Molecular Weight | 454.5 g/mol |
| IUPAC Name | 18-(furan-3-yl)-9,9,13,19-tetramethyl-4,8,17-trioxapentacyclo[11.8.0.02,7.02,10.014,19]henicos-14-ene-5,12,16-trione |
| Standard InChI | InChI=1S/C26H30O7/c1-23(2)16-9-18(27)25(4)15(26(16)13-31-20(28)11-19(26)33-23)5-7-24(3)17(25)10-21(29)32-22(24)14-6-8-30-12-14/h6,8,10,12,15-16,19,22H,5,7,9,11,13H2,1-4H3 |
| Standard InChIKey | QUTATOGBENCRSS-UHFFFAOYSA-N |
| SMILES | CC1(C2CC(=O)C3(C(C24COC(=O)CC4O1)CCC5(C3=CC(=O)OC5C6=COC=C6)C)C)C |
| Canonical SMILES | CC1(C2CC(=O)C3(C(C24COC(=O)CC4O1)CCC5(C3=CC(=O)OC5C6=COC=C6)C)C)C |
| Melting Point | 323-325°C |
| Physical Description | Solid |
| Description | Desoxylimonin belongs to the class of organic compounds known as steroid lactones. These are sterol lipids containing a lactone moiety linked to the steroid skeleton. Desoxylimonin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Desoxylimonin has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, desoxylimonin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, desoxylimonin can be found in citrus. This makes desoxylimonin a potential biomarker for the consumption of this food product. |
| Synonyms | NSC 314317 |
| PubChem Compound | 100026 |
| Last Modified | Nov 11 2021 |
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